4-Bromodiethylaminobutane

• Molecular Formula: C8H18BrN
• Molecular Weight: 208.14 g/mol
• IUPAC Name: 4-bromo-N,N-diethylbutan-1-amine
• InChI: InChI=1S/C8H18BrN/c1-3-10(4-2)8-6-5-7-9/h3-8H2,1-2H3
• InChI Key: YYJVLJTVSBEAKJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCBr

Description

4-Bromodiethylaminobutane (hypothetical structure: Br(CH₂)₃N(C₂H₅)₂) is a brominated tertiary amine with a four-carbon alkyl chain. Brominated amines are commonly employed in organic synthesis for forming quaternary ammonium salts or facilitating nucleophilic substitutions. However, specific toxicological or pharmacological data for this compound are unavailable in the provided materials, necessitating caution in handling .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-Bromodiethylaminobutane with structurally analogous brominated compounds from the evidence, focusing on molecular properties, applications, and safety.

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Key Functional Groups	Applications	Synthesis Precursors
4-Bromodiethylaminobutane*	C₈H₁₈BrN	Bromo, tertiary amine	Pharmaceutical alkylation (inferred)	Diethylamine + 1,4-Dibromobutane
1-Bromo-4-phenylbutane	C₁₀H₁₃Br	Bromo, phenyl	Pharmaceutical intermediate	4-Phenylbutanol + HBr
4-(Bromomethyl)benzaldehyde	C₈H₇BrO	Bromo, aldehyde, benzyl	Organic synthesis	Benzaldehyde derivatives

*Hypothetical data inferred from structural analogs.

Key Differences:

Functional Groups: 4-Bromodiethylaminobutane: The diethylamino group enhances solubility in polar solvents and enables participation in acid-base reactions. The bromine serves as a leaving group in nucleophilic substitutions. 1-Bromo-4-phenylbutane: The phenyl group increases hydrophobicity, favoring lipid-soluble applications. Its synthesis relies on alcohol bromination . 4-(Bromomethyl)benzaldehyde: The aldehyde group allows for condensation reactions, useful in synthesizing aromatic heterocycles .

Reactivity: The diethylamino group in 4-Bromodiethylaminobutane may accelerate alkylation reactions compared to phenyl or benzyl analogs due to its electron-donating nature.

Applications: Pharmaceutical Intermediates: Both 4-Bromodiethylaminobutane and 1-Bromo-4-phenylbutane are inferred to serve as intermediates, but the former’s amine group could target neurological or antimicrobial agents, while the latter’s phenyl group may align with CNS drug synthesis . 4-(Bromomethyl)benzaldehyde: Primarily used in fine chemical synthesis, such as preparing benzaldehyde-derived ligands or catalysts .